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Compound of Interest

Compound Name: Coumachlor

Cat. No.: B606769 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

Coumachlor is a first-generation anticoagulant rodenticide belonging to the 4-

hydroxycoumarin class of vitamin K antagonists.[1][2][3] Its mechanism of action involves

inhibiting the vitamin K-dependent synthesis of blood coagulation factors, leading to internal

hemorrhaging.[1][4] In a laboratory setting, Coumachlor is used as a reference standard in

analytical chemistry, for enantioseparation studies, and in toxicological research.[5][6]

The preparation of accurate and stable solutions is critical for obtaining reliable and

reproducible experimental results. Due to its low aqueous solubility and potential for

degradation, specific protocols must be followed. These notes provide detailed procedures for

the preparation, storage, and handling of stable Coumachlor solutions for laboratory use.

2.0 Physicochemical Properties

Coumachlor is a white to off-white crystalline solid.[2][7] Its key physicochemical properties

are summarized in the table below.
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Property Value Reference

Chemical Formula C₁₉H₁₅ClO₄ [5]

Molecular Weight 342.77 g/mol [1][5]

CAS Number 81-82-3 [1][5]

Melting Point 168-171 °C [1][5]

Water Solubility
Insoluble (approx. 5 mg/L at

20°C)
[1][5]

Organic Solvent Solubility

Soluble in acetone, alcohol,

and chloroform. Slightly

soluble in benzene and diethyl

ether.

[1][5]

3.0 Safety and Handling

Coumachlor is highly toxic and must be handled with extreme care in a controlled laboratory

environment, such as a fume hood.

Hazard Classifications: Acute Toxicity 1 (Dermal), Acute Toxicity 3 (Oral), STOT RE 2 (May

cause damage to organs through prolonged or repeated exposure), Aquatic Chronic 3

(Harmful to aquatic life with long lasting effects).[8]

Hazard Statements: H301 (Toxic if swallowed), H310 (Fatal in contact with skin), H373,

H412.

Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (e.g.,

nitrile), and safety glasses or goggles.[9] When handling the powder, use a dust mask (e.g.,

N95).

Disposal: Dispose of all waste, including empty containers, contaminated labware, and

unused solutions, in accordance with local, regional, and national hazardous waste

regulations.[8][9] Do not allow the product to reach the sewage system.[8]

4.0 Experimental Protocols
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The following protocols describe the preparation of a stock solution and a subsequent working

solution. All preparations should be performed in a chemical fume hood.

4.1 Materials and Reagents

Coumachlor powder (≥98% purity)[5]

Analytical balance (5-decimal place recommended for high accuracy)[10]

Class A volumetric flasks (e.g., 10 mL, 100 mL)

Glass pipettes or calibrated micropipettes

Amber glass vials with screw caps for storage

Pesticide residue grade or HPLC grade solvent (e.g., Acetone, Methanol, Acetonitrile)[11]

Spatula

Weighing paper

4.2 Protocol 1: Preparation of a 1 mg/mL Stock Solution

This protocol is suitable for creating a concentrated primary standard. Acetone is used as the

solvent due to Coumachlor's high solubility.[5]

Weighing: Accurately weigh approximately 10 mg of Coumachlor powder onto weighing

paper using an analytical balance. Record the exact weight.

Transfer: Carefully transfer the weighed powder into a 10 mL Class A volumetric flask. To

ensure a quantitative transfer, rinse the weighing paper with small amounts of acetone and

add the rinsate to the flask.

Dissolution: Add approximately 5-7 mL of acetone to the flask. Swirl gently or sonicate briefly

until all the Coumachlor powder is completely dissolved.

Dilution to Volume: Once dissolved, bring the solution to the 10 mL mark with acetone. Cap

the flask and invert it several times (15-20) to ensure the solution is homogeneous.
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Calculation: Calculate the precise concentration of the stock solution based on the exact

weight of Coumachlor used.

Concentration (mg/mL) = Weight of Coumachlor (mg) / Volume of Flask (mL)

Storage: Transfer the solution to a clearly labeled amber glass vial. The label should include

the compound name, concentration, solvent, preparation date, and the preparer's initials.[12]

Store as recommended in Section 5.0.

4.3 Protocol 2: Preparation of a 100 µg/mL Working Solution

This protocol describes the dilution of the stock solution to a typical working concentration.

Transfer Stock Solution: Using a calibrated pipette, transfer 1.0 mL of the 1 mg/mL

Coumachlor stock solution into a 10 mL Class A volumetric flask.

Dilution: Dilute to the 10 mL mark with the desired solvent (e.g., methanol or acetonitrile,

which are common for analytical standards).[13][14][15]

Homogenization: Cap the flask and invert it several times (15-20) to ensure thorough mixing.

Storage: Transfer the working solution to a new, clearly labeled amber glass vial and store

appropriately.

Workflow for Coumachlor Solution Preparation

Materials Protocol 1: Stock Solution (1 mg/mL) Protocol 2: Working Solution (100 µg/mL)

Start

Coumachlor Powder
(≥98% Purity)

High-Purity Solvent
(e.g., Acetone)

1. Weigh 10 mg
Coumachlor Powder

2. Dissolve in Solvent
in 10 mL Volumetric Flask

Stock Solution
(1 mg/mL)

3. Dilute 1 mL Stock
to 10 mL with Solvent

Working Solution
(100 µg/mL)

4. Store in Labeled
Amber Vials at ≤ -20°C End
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Click to download full resolution via product page

Caption: Workflow for preparing Coumachlor stock and working solutions.

5.0 Stability and Storage

The stability of Coumachlor solutions is influenced by temperature, light, and pH. While

specific degradation kinetics for Coumachlor are not widely published, best practices derived

from general chemical stability principles and handling of related coumarin compounds should

be followed to minimize degradation.[16]

Light: Coumarin-based compounds can be susceptible to photodegradation. Therefore,

solutions should always be stored in amber glass vials or otherwise protected from light.[12]

[16]

Temperature: Lower temperatures slow down chemical degradation processes. For long-

term storage, freezing the solution is recommended.[4]

pH: The stability of related compounds can be pH-dependent.[17][18][19] Using neutral,

high-purity aprotic or alcoholic solvents is advised. Avoid acidic or basic conditions unless

experimentally required.
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Parameter Recommendation Rationale

Container

Class A amber glass

volumetric flasks for

preparation; amber glass vials

with PTFE-lined caps for

storage.

Prevents photodegradation

and leaching from plastic

containers.

Temperature

Stock Solution: ≤ -20°C for

long-term (months to years).[4]

Working Solution: 2-8°C for

short-term (days to weeks); ≤

-20°C for long-term.[4][6]

Minimizes solvent evaporation

and chemical degradation.

Shelf Life

Stock solutions stored at ≤

-20°C are generally stable for

over a year. Working solutions

should be prepared fresh as

needed or stored for shorter

periods. Some commercial

solutions have a stated shelf

life of over 2 years.[20]

Ensures solution concentration

remains accurate.

6.0 Quality Control

For applications requiring high accuracy, the concentration and purity of prepared solutions

should be periodically verified. Analytical techniques such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) can be used to

confirm the concentration against a certified reference material and to check for the presence

of degradation products.[10][16] This is particularly important for long-stored solutions or before

starting a critical experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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